Trierucin
Trierucin
TG(22:1(13Z)/22:1(13Z)/22:1(13Z)), also known as glycerol trierucate or erucic acid triglyceride, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Thus, TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) is considered to be a triradylglycerol lipid molecule. TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) is primarily located in the membrane (predicted from logP) and adiposome. In humans, TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) pathway.
Glyceryl Trierucate has been investigated for the treatment of Adrenoleukodystrophy.
Glyceryl Trierucate has been investigated for the treatment of Adrenoleukodystrophy.
Brand Name:
Vulcanchem
CAS No.:
2752-99-0
VCID:
VC0053456
InChI:
InChI=1S/C69H128O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-67(70)73-64-66(75-69(72)63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)65-74-68(71)62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,66H,4-24,31-65H2,1-3H3/b28-25-,29-26-,30-27-
SMILES:
CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCC=CCCCCCCCC
Molecular Formula:
C69H128O6
Molecular Weight:
1053.7 g/mol
Trierucin
CAS No.: 2752-99-0
Reference Standards
VCID: VC0053456
Molecular Formula: C69H128O6
Molecular Weight: 1053.7 g/mol
| CAS No. | 2752-99-0 |
|---|---|
| Product Name | Trierucin |
| Molecular Formula | C69H128O6 |
| Molecular Weight | 1053.7 g/mol |
| IUPAC Name | 2,3-bis[[(Z)-docos-13-enoyl]oxy]propyl (Z)-docos-13-enoate |
| Standard InChI | InChI=1S/C69H128O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-67(70)73-64-66(75-69(72)63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)65-74-68(71)62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,66H,4-24,31-65H2,1-3H3/b28-25-,29-26-,30-27- |
| Standard InChIKey | XDSPGKDYYRNYJI-IUPFWZBJSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCCCCC(=O)OCC(OC(=O)CCCCCCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCC=CCCCCCCCC |
| Physical Description | Solid |
| Description | TG(22:1(13Z)/22:1(13Z)/22:1(13Z)), also known as glycerol trierucate or erucic acid triglyceride, belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. Thus, TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) is considered to be a triradylglycerol lipid molecule. TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) is primarily located in the membrane (predicted from logP) and adiposome. In humans, TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(22:1(13Z)/22:1(13Z)/22:1(13Z)) pathway. Glyceryl Trierucate has been investigated for the treatment of Adrenoleukodystrophy. |
| Synonyms | (13Z,13’Z,13’’Z)-13-Docosenoic Acid 1,2,3-Propanetriyl Ester; (Z,Z,Z)-13-Docosenoic Acid 1,2,3-Propanetriyl Ester; (Z,Z,Z)-Tri-3-docosenoin; (Z)-13-Docosenoic Acid Triglyceride; Erucic Acid Triglyceride; Glycerol trierucate; Glyceryl trierucate; Lore |
| PubChem Compound | 5463075 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume